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Compound of Interest |

Compound Name: 4-Fluorophenyl pivalate
CAS No.: 183280-13-9
Cat. No.: B6317736
. J

Executive Summary & Immediate Directive

4-Fluorophenyl pivalate (CAS 183280-13-9) is a halogenated ester used primarily as an
intermediate in organic synthesis. For disposal purposes, it must be classified as Halogenated
Organic Waste.

CRITICAL SAFETY ALERT: Upon hydrolysis (contact with water, bases, or acids), this
compound releases 4-Fluorophenol, a toxic and corrosive agent capable of penetrating skin.
Disposal protocols must prioritize moisture exclusion and segregation from aqueous waste
streams to prevent unintentional hydrolysis and toxic off-gassing.

Chemical Identity & Hazard Profiling

Effective disposal requires understanding the compound's lifecycle and breakdown products.
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Parameter Data Operational Implication
) ) Primary identifier for waste
Chemical Name 4-Fluorophenyl pivalate
tags.
CAS Number 183280-13-9 Use for regulatory manifesting.
Fluorine content mandates
Molecular Formula C11H13FO2
"Halogenated" stream.
) o ] ) May require heating or solvent
Physical State Liquid / Low-melting Solid ] ]
dissolution for transfer.
High Toxicity Risk: 4-
Hydrolysis Products 4-Fluorophenol + Pivalic Acid Fluorophenol is a skin
permeator and corrosive.
) ) Combustible. Store away from
Flash Point >100°C (Predicted)

open flames/sparks.

The Hydrolysis Risk Mechanism

Understanding the degradation pathway is vital for safety. In the presence of moisture or high
pH, the ester bond cleaves:

Disposal Consequence: Never dispose of this chemical in aqueous waste containers,
particularly those with high pH (basic), as this accelerates the release of toxic phenols.

Pre-Disposal Handling & PPE

Treat 4-Fluorophenyl pivalate as a potential source of HF (hydrogen fluoride) precursors
during thermal destruction, and as a source of phenol toxicity during handling.

Personal Protective Equipment (PPE) Matrix
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Zone

Required Equipment

Rationale

Ocular

Chemical Splash Goggles

Prevent corneal damage from

potential splashes/aerosols.

Dermal (Hands)

Double Nitrile or Viton Gloves

Standard nitrile provides
splash protection; double
gloving protects against
permeation of the fluorophenol

metabolite.

Respiratory

Fume Hood (Face Velocity
>100 fpm)

Essential to capture volatile

organic vapors.

Body

Lab Coat (Cotton/Poly blend)

Standard barrier protection.

Step-by-Step Disposal Workflow
Phase A: Waste Stream Segregation

Rule: Do not mix with Non-Halogenated Solvents. Most institutional incinerators separate
halogenated (ClI, F, Br) waste because its combustion generates acidic gases (like HF/HCI) that
require special scrubbers. Mixing this compound into a non-halogenated stream can damage
facility infrastructure and violate EPA permits.

Phase B: Container Packaging

o Select Container: Use a chemically compatible container, preferably HDPE (High-Density
Polyethylene) or Glass (Amber preferred if light sensitive).

e Solvent Rinse: If the material is residual in a flask:
o Dissolve in a minimal amount of compatible solvent (e.g., Dichloromethane or Acetone).

o Note: Dichloromethane is preferred as it is already a halogenated solvent, keeping the
waste stream consistent.

o Transfer: Pour the solution into the Halogenated Organic Waste container.
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o Seal: Cap tightly. Ensure the cap liner is Teflon (PTFE) or Polyethylene to prevent swelling.

Phase C: Labeling & Handover|[1]

o Labeling: Attach a hazardous waste tag immediately.

o Chemical Name: Write "4-Fluorophenyl pivalate" clearly. Do not use
abbreviations/structures.

o Constituents: List the solvent used (e.g., "90% Dichloromethane, 10% 4-Fluorophenyl
pivalate”).

o Hazard Checkbox: Check "Toxic" and "lrritant".

o Storage: Store in a Secondary Containment Tray in a satellite accumulation area (SAA) until
pickup.

e Handover: Schedule pickup with your Environmental Health & Safety (EHS) department.

Visual Decision Tree: Disposal Logic

The following diagram illustrates the logical flow for determining the correct waste stream,
ensuring compliance and safety.
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Waste: 4-Fluorophenyl Pivalate

Non-Halogenated Stream

Is it Pure or in Solution?

N

Pure Substance In Solution
olid/Oil Residue
Identify Solvent Type
Dissolve in Halogenated Solvent Solvent is Non-Halogenated
(e.9., DCM) (Acetone, Hexane)
Solvent is Halogenated STOP: Do not mix! |
(DCM, Chloroforrn) Re-classify as Halogenated

Transfer to Halo Stream

Halogenated Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Fluorophenyl pivalate waste. Note the critical
requirement to default to the Halogenated Stream due to the fluorine atom.

Emergency Procedures (Spill Response)

In the event of a spill outside the fume hood:

o Evacuate: Clear the immediate area.
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o Ventilate: If safe, open windows or increase ventilation.
e PPE Up: Wear goggles, lab coat, and double gloves.
o Absorb: Use an inert absorbent material (Vermiculite, Sand, or Commercial Spill Pads).

o Do not use paper towels if the substance is concentrated, as this increases surface area
for evaporation.

o Collect: Scoop absorbed material into a wide-mouth jar.

o Decontaminate: Wash the surface with a mild detergent and water. Collect the rinsate as
hazardous waste.[1]

o Disposal: Label the debris container as "Debris contaminated with 4-Fluorophenyl pivalate”
and process as solid hazardous waste.

Regulatory & Compliance Context (RCRA)

While 4-Fluorophenyl pivalate is not explicitly "P-listed" (acutely toxic) under US EPA RCRA
regulations, it must be characterized by the generator.

o Characteristic of Toxicity: Due to the 4-fluorophenol moiety.

e Halogen Content: Most commercial incinerators require segregation of halogenated organics
>1000 ppm.

Final Note: Always consult your institution's specific Chemical Hygiene Plan (CHP) as local
regulations may be stricter than federal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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